1,2-Epoxy-6-nitroindane

• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 3-nitro-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
• InChI: InChI=1S/C9H7NO3/c11-10(12)6-2-1-5-3-8-9(13-8)7(5)4-6/h1-2,4,8-9H,3H2
• InChI Key: LSGSXZGXMYIPGF-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(O2)C3=C1C=CC(=C3)[N+](=O)[O-]

Description

1,2-Epoxy-6-nitroindane is a bicyclic organic compound featuring an epoxide ring (oxygen bridge) spanning positions 1 and 2 of the indane scaffold, with a nitro (-NO₂) substituent at position 5. Its molecular formula is C₉H₇NO₃, and it combines the reactivity of an epoxide group with the electron-withdrawing nature of a nitro group. However, detailed toxicological and environmental hazard data for this compound remain scarce, necessitating cautious handling .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 1,2-Epoxy-6-nitroindane, it is compared below with three structurally related compounds: 6-nitroindane, 1,2-epoxyindane, and 1-(2-amino-6-nitrophenyl)ethanone (from ).

Structural and Functional Group Comparison

Compound	Molecular Formula	Functional Groups	Key Structural Features
1,2-Epoxy-6-nitroindane	C₉H₇NO₃	Epoxide, Nitro	Bicyclic epoxide + nitro substitution
6-Nitroindane	C₉H₉NO₂	Nitro	Indane backbone with nitro group
1,2-Epoxyindane	C₉H₈O	Epoxide	Bicyclic epoxide without substituents
1-(2-Amino-6-nitrophenyl)ethanone	C₈H₈N₂O₃	Amino, Nitro, Ketone	Monocyclic nitro-aromatic with ketone

Key Observations :

• The epoxide group in 1,2-Epoxy-6-nitroindane introduces significant ring strain, enhancing reactivity compared to non-epoxidized analogs like 6-nitroindane.
• In contrast, 1-(2-amino-6-nitrophenyl)ethanone () lacks the bicyclic structure but includes a ketone and amino group, which may reduce reactivity compared to epoxide-containing analogs .

Reactivity and Stability

• Epoxide Ring Stability : The epoxide in 1,2-Epoxy-6-nitroindane is expected to be less stable than in 1,2-epoxyindane due to the electron-withdrawing nitro group, which reduces electron density at the oxygen bridge. This could accelerate ring-opening reactions under acidic or nucleophilic conditions.
• Nitro Group Effects : The nitro group’s meta-directing nature may influence regioselectivity in substitution reactions. For example, nitration or halogenation of 1,2-Epoxy-6-nitroindane would likely occur at positions ortho or para to the existing nitro group.
• Comparative Reactivity: 1-(2-Amino-6-nitrophenyl)ethanone exhibits lower reactivity due to the electron-donating amino group, which counterbalances the nitro group’s effects. This contrasts with the electron-deficient environment in 1,2-Epoxy-6-nitroindane .

Key Findings :

• Both 1,2-Epoxy-6-nitroindane and 1-(2-Amino-6-nitrophenyl)ethanone lack comprehensive toxicological profiles, necessitating precautionary handling.
• Epoxides (e.g., 1,2-epoxyindane) are generally more hazardous than non-epoxidized analogs due to their reactivity.